Cas no 1203685-19-1 (4,4-Dimethyl-8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline)

4,4-Dimethyl-8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline is a fluorinated tetrahydroisoquinoline derivative with a rigid bicyclic structure. The presence of a trifluoromethyl group at the 8-position enhances its electron-withdrawing properties, making it valuable in medicinal chemistry and agrochemical applications. The 4,4-dimethyl substitution contributes to steric hindrance, potentially improving metabolic stability and selectivity in biological systems. This compound serves as a versatile intermediate for synthesizing pharmacologically active molecules, particularly in the development of CNS-targeting agents or enzyme inhibitors. Its unique structural features, including the trifluoromethyl group, offer opportunities for modulating lipophilicity and binding affinity in drug design. The compound is typically handled under inert conditions due to its sensitivity.
4,4-Dimethyl-8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline structure
1203685-19-1 structure
Product Name:4,4-Dimethyl-8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline
CAS No:1203685-19-1
MF:C12H14F3N
MW:229.241473674774
CID:1033868
PubChem ID:71303221
Update Time:2025-06-09

4,4-Dimethyl-8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 4,4-Dimethyl-8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline
    • 4,4-dimethyl-8-(trifluoromethyl)-2,3-dihydro-1H-isoquinoline
    • J-514019
    • 1203685-19-1
    • DB-305219
    • DTXSID00744851
    • Inchi: 1S/C12H14F3N/c1-11(2)7-16-6-8-9(11)4-3-5-10(8)12(13,14)15/h3-5,16H,6-7H2,1-2H3
    • InChI Key: ADVQKHHDRNBNEM-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC2=C1CNCC2(C)C)(F)F

Computed Properties

  • Exact Mass: 229.10783394g/mol
  • Monoisotopic Mass: 229.10783394g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 12Ų

4,4-Dimethyl-8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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1203685-19-1 95%
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Chemenu
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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